Cas no 131116-62-6 (2(1H)-Pyridinethione,3-(hydroxymethyl)-)

• Product Name: 2(1H)-Pyridinethione,3-(hydroxymethyl)-
• CAS No: 131116-62-6
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 102426
• PubChem ID: 15644882
• Update Time: 2025-04-18

2(1H)-Pyridinethione,3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,3-(hydroxymethyl)-
• 2(1H)-Pyridinethione,3-(hydroxymethyl)-(9CI)
• (2-Mercaptopyridin-3-yl)methanol
• GPACUCVFGQCMQS-UHFFFAOYSA-N
• 131116-62-6
• 3-(HYDROXYMETHYL)-1H-PYRIDINE-2-THIONE
• SCHEMBL4295806

• Inchi： 1S/C6H7NOS/c8-4-5-2-1-3-7-6(5)9/h1-3,8H,4H2,(H,7,9)
• InChI Key： GPACUCVFGQCMQS-UHFFFAOYSA-N
• SMILES： S=C1C(=CC=CN1)CO

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 33.12
• LogP: 0.86260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines